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Abstract
N1-Methoxymethyl picrinine is a monoterpenoid indole alkaloid that has been isolated from

the leaves of Alstonia scholaris, a plant with a rich history in traditional medicine. This technical

guide provides a comprehensive review of the available scientific literature on N1-
Methoxymethyl picrinine, with a focus on its isolation, structural elucidation, and what is

known about its biological activity. Due to the limited specific research on this particular

derivative, this paper also draws context from the broader family of picrinine-type alkaloids and

other constituents of Alstonia scholaris. While quantitative biological data and detailed signaling

pathways for N1-Methoxymethyl picrinine are not yet extensively documented in publicly

accessible literature, this guide consolidates the foundational knowledge and points toward

future research directions.

Introduction
Alstonia scholaris (L.) R. Br., commonly known as the devil's tree, is a rich source of bioactive

monoterpenoid indole alkaloids.[1] These compounds have garnered significant interest in the

scientific community for their diverse pharmacological activities. Among the numerous alkaloids

isolated from this plant, N1-Methoxymethyl picrinine represents a specific derivative within

the picrinine class. Its initial isolation was reported from a hydro-alcoholic extract of the leaves

of Alstonia scholaris.[1] This guide aims to synthesize the current knowledge on N1-
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Methoxymethyl picrinine, providing a technical resource for researchers in natural product

chemistry, pharmacology, and drug discovery.

Physicochemical Properties
Based on available data, the fundamental physicochemical properties of N1-Methoxymethyl
picrinine are summarized below.

Property Value Source

Molecular Formula C22H26N2O4 Real-Gene Labs

Molecular Weight 382.5 g/mol Real-Gene Labs

CAS Number 1158845-78-3 MedChemExpress

Class Indole Alkaloid MedChemExpress

Isolation and Structural Elucidation
Isolation Protocol
The primary method for the isolation of N1-Methoxymethyl picrinine, as referenced in the

literature, involves standard chromatographic techniques applied to the extract of Alstonia

scholaris leaves. While the seminal paper by Wang et al. (2009) provides the foundational

report of its isolation, the full detailed protocol is not widely available. However, a general

workflow for the isolation of picrinine-type alkaloids from Alstonia scholaris can be inferred from

related studies.

The logical workflow for such an isolation process is as follows:
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Dried & Powdered Leaves of Alstonia scholaris

Extraction with Hydro-alcoholic Solvent

Concentration of Crude Extract

Solvent-Solvent Partitioning

Silica Gel Column Chromatography

Collection of Fractions

Preparative HPLC/TLC

N1-Methoxymethyl picrinine

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of N1-Methoxymethyl picrinine.

This process typically involves:
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Extraction: The dried and powdered leaves of Alstonia scholaris are extracted with a hydro-

alcoholic solvent.

Concentration: The solvent is removed under reduced pressure to yield a crude extract.

Partitioning: The crude extract is subjected to solvent-solvent partitioning to separate

compounds based on their polarity.

Chromatography: The resulting fractions are then subjected to column chromatography,

often using silica gel, to further separate the components.

Purification: Final purification is typically achieved through techniques like preparative High-

Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC) to yield

the pure compound.

Structural Elucidation
The structure of N1-Methoxymethyl picrinine was likely determined using a combination of

spectroscopic techniques, including:

Mass Spectrometry (MS): To determine the molecular weight and formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR, ¹³C NMR, COSY, HMQC,

HMBC): To elucidate the carbon-hydrogen framework and the connectivity of the atoms.

Infrared (IR) Spectroscopy: To identify functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To observe the electronic transitions within the

molecule.

While specific spectral data for N1-Methoxymethyl picrinine is not readily available in the

searched literature, the structural elucidation would follow standard methodologies for natural

product characterization.

Biological Activity
There is a significant lack of specific research on the biological activities of N1-Methoxymethyl
picrinine. However, the broader class of indole alkaloids from Alstonia scholaris and the parent
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compound, picrinine, have been reported to possess various pharmacological properties.

Picrinine has been noted for its anti-inflammatory activity through the inhibition of the 5-

lipoxygenase enzyme. It is plausible that N1-Methoxymethyl picrinine may exhibit similar or

modulated biological activities. The general therapeutic potential of alkaloids from Alstonia

scholaris is vast, with reports of anticancer, antimalarial, and antimicrobial effects.

Given the traditional use of Alstonia scholaris in treating respiratory ailments, and the known

anti-inflammatory properties of related compounds, a potential signaling pathway for

investigation could involve the inhibition of pro-inflammatory mediators.

A hypothetical signaling pathway for the anti-inflammatory action of a picrinine-type alkaloid is

depicted below:

Inflammatory Cell

Inflammatory Stimulus Cell Surface Receptor Intracellular Signaling Cascade
(e.g., NF-κB, MAPK)

Pro-inflammatory Enzymes
(e.g., 5-LOX, COX-2)

Activation Inflammatory Mediators
(e.g., Leukotrienes, Prostaglandins)

Production

N1-Methoxymethyl picrinine

Inhibition

Click to download full resolution via product page

Caption: Hypothetical anti-inflammatory signaling pathway for N1-Methoxymethyl picrinine.

Synthesis
To date, there are no published reports on the total synthesis of N1-Methoxymethyl picrinine.

However, the total synthesis of its parent compound, picrinine, has been achieved. This

accomplishment provides a potential roadmap for the future synthesis of N1-Methoxymethyl
picrinine, which would likely involve a similar synthetic strategy followed by the introduction of

the N1-methoxymethyl group in a late-stage functionalization step.

Future Perspectives
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The field of research on N1-Methoxymethyl picrinine is still in its infancy. The current body of

literature highlights its existence and origin but lacks in-depth pharmacological studies. Future

research should focus on:

Re-isolation and Full Characterization: Obtaining a sufficient quantity of N1-Methoxymethyl
picrinine for comprehensive biological screening.

Quantitative Biological Assays: Determining key pharmacological parameters such as IC50

or EC50 values in various assays (e.g., anti-inflammatory, cytotoxic, antimicrobial).

Mechanism of Action Studies: Investigating the specific signaling pathways through which

N1-Methoxymethyl picrinine exerts its biological effects.

Total Synthesis: Developing a synthetic route to enable the production of larger quantities for

extensive preclinical and clinical studies and the synthesis of novel analogs.

Conclusion
N1-Methoxymethyl picrinine is a structurally interesting indole alkaloid from Alstonia

scholaris. While its discovery has been reported, there is a clear need for further research to

fully elucidate its pharmacological potential. This technical guide serves as a foundational

document, summarizing the currently available information and outlining the necessary future

work to unlock the therapeutic possibilities of this natural product. The rich ethnobotanical

history of its source plant suggests that N1-Methoxymethyl picrinine and related alkaloids

remain a promising area for drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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